3-Cyclopropoxy-2-iodoisonicotinaldehyde
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Description
3-Cyclopropoxy-2-iodoisonicotinaldehyde is a substituted isonicotinaldehyde derivative featuring a cyclopropoxy group at the 3-position and an iodine atom at the 2-position of the pyridine ring. The aldehyde functional group enables further derivatization, while the iodine atom offers opportunities for cross-coupling reactions (e.g., Suzuki-Miyaura or Ullmann couplings). The cyclopropoxy substituent may confer unique steric and electronic properties, influencing reactivity and biological activity.
Properties
Molecular Formula |
C9H8INO2 |
|---|---|
Molecular Weight |
289.07 g/mol |
IUPAC Name |
3-cyclopropyloxy-2-iodopyridine-4-carbaldehyde |
InChI |
InChI=1S/C9H8INO2/c10-9-8(13-7-1-2-7)6(5-12)3-4-11-9/h3-5,7H,1-2H2 |
InChI Key |
NMPDQMUPKGWAKH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CN=C2I)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-2-iodoisonicotinaldehyde typically involves the introduction of the cyclopropoxy group and the iodine atom onto the isonicotinaldehyde framework. One common method is the Suzuki-Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst .
Industrial Production Methods
While specific industrial production methods for 3-Cyclopropoxy-2-iodoisonicotinaldehyde are not well-documented, the general principles of large-scale organic synthesis can be applied. This includes optimizing reaction conditions for yield and purity, using cost-effective reagents, and implementing efficient purification techniques.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-2-iodoisonicotinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde group can be reduced to form the corresponding alcohol.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).
Substitution: Nucleophiles such as thiols, amines, and alkoxides can be used for substitution reactions.
Major Products
Oxidation: 3-Cyclopropoxy-2-iodoisonicotinic acid.
Reduction: 3-Cyclopropoxy-2-iodoisonicotinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the development of biologically active compounds.
Medicine: Investigated for its potential pharmacological properties.
Industry: Used in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2-iodoisonicotinaldehyde is not well-documented. its reactivity can be attributed to the presence of the aldehyde group, which can participate in various chemical reactions. The iodine atom also provides a site for further functionalization through substitution reactions.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the properties of 3-Cyclopropoxy-2-iodoisonicotinaldehyde, a comparative analysis with structurally related compounds is provided below. Key parameters include reactivity, stability, and synthetic utility.
Table 1: Comparative Analysis of Substituted Isoionicotinaldehydes
| Compound Name | Substituents | Reactivity (Aldehyde) | Stability (Iodine) | Synthetic Applications |
|---|---|---|---|---|
| 3-Cyclopropoxy-2-iodoisonicotinaldehyde | 3-cyclopropoxy, 2-iodo | High (electrophilic) | Moderate | Cross-coupling, heterocycle synthesis |
| 3-Methoxy-2-iodoisonicotinaldehyde | 3-methoxy, 2-iodo | Moderate | High | Ligand synthesis, drug discovery |
| 3-Hydroxy-2-iodoisonicotinaldehyde | 3-hydroxy, 2-iodo | Low (H-bonding) | Low (prone to oxidation) | Chelation, metal complexes |
| 3-Chloro-2-iodoisonicotinaldehyde | 3-chloro, 2-iodo | High | High | Catalytic transformations |
Key Findings:
However, the electron-withdrawing nature of iodine may counterbalance this effect, maintaining electrophilicity .
Stability : Iodine-containing analogs generally exhibit lower thermal stability than chloro or methoxy derivatives due to weaker C–I bonds. Cyclopropoxy substituents may further destabilize the compound under acidic conditions due to ring strain .
Synthetic Utility: The iodine atom in 3-Cyclopropoxy-2-iodoisonicotinaldehyde is pivotal for cross-coupling reactions, offering advantages over non-halogenated analogs. However, competing reactions involving the cyclopropoxy group (e.g., ring-opening) may limit its utility in certain catalytic systems .
Research Limitations and Contradictions
For instance, discusses 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone, a structurally unrelated compound with distinct hazards and applications . This highlights gaps in the available data, necessitating further experimental studies to validate theoretical comparisons.
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